Cas no 892428-62-5 (N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 892428-62-5
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5479872
• Update Time: 2025-10-28

N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• Acetamide, N,N-diethyl-2-[[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
• N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C13H16N4O2S/c1-3-17(4-2)11(18)9-20-13-16-15-12(19-13)10-5-7-14-8-6-10/h5-8H,3-4,9H2,1-2H3
• InChI Key： JBCYCUFLXVPLIC-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CSC1=NN=C(C2C=CN=CC=2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N,N-Diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide: A Comprehensive Overview

N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 892428-62-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, has shown promising potential in various biological applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is a small molecule with a molecular formula of C₁₆H₁₈N₄O₂S and a molecular weight of 330.39 g/mol. The compound features a central 1,3,4-oxadiazole ring linked to a pyridine moiety through a sulfur atom. The presence of the diethylamino group on the acetamide side chain adds to its structural complexity and contributes to its unique chemical properties.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions. Its stability under different pH conditions and temperatures has been extensively studied, ensuring its reliability in both laboratory and industrial settings.

Synthesis Methods

The synthesis of N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has been reported using several methods. One common approach involves the reaction of 4-(aminosulfonyl)pyridine with ethyl 2-chloroacetate to form the intermediate ethyl 2-(pyridin-4-yloxidosulfonyl)acetate. This intermediate is then reacted with hydrazine to form the corresponding hydrazide, which is subsequently cyclized with ethyl chloroformate to yield the desired oxadiazole derivative.

An alternative method involves the reaction of 4-(aminosulfonyl)pyridine with 2-chloroacetyl chloride to form the chloroacetamide intermediate. This intermediate is then treated with diethylamine to introduce the diethylamino group, followed by cyclization with hydrazine to form the final product.

Biological Activities

N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N,N-diethyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has also demonstrated significant antioxidant properties. Studies have shown that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. These findings suggest that the compound may have potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of N,N-diethyl-2-{5-(pyridin-4-yloxidosulfonyl)acetamide} have been a focus of recent research efforts. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In addition to its anti-inflammatory and antioxidant properties, recent studies have also explored the potential of this compound as an anticancer agent. Research has shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that N,N-diethyl-2-{5-(pyridin-yloxidosulfonyl)acetamide} may have therapeutic potential in cancer treatment.

Conclusion

In conclusion, N,N-diethyl-{5-(pyridin-yloxidosulfonyl)acetamide} (CAS No. 892428-62-5) is a promising compound with diverse biological activities. Its unique chemical structure and functional groups contribute to its anti-inflammatory, antioxidant, and anticancer properties. Ongoing research continues to uncover new applications for this compound in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.